Cas no 1263281-04-4 (4-methyl-2-(trifluoromethyl)-5-Thiazoleethanamine)

4-methyl-2-(trifluoromethyl)-5-Thiazoleethanamine structure
1263281-04-4 structure
Product Name:4-methyl-2-(trifluoromethyl)-5-Thiazoleethanamine
CAS No:1263281-04-4
MF:C7H9F3N2S
MW:210.219970464706
CID:2132589
PubChem ID:46835628
Update Time:2025-04-21

4-methyl-2-(trifluoromethyl)-5-Thiazoleethanamine Chemical and Physical Properties

Names and Identifiers

    • 4-methyl-2-(trifluoromethyl)-5-Thiazoleethanamine
    • 2-[4-Methyl-2-(trifluoromethyl)-1,3-thiazol-5-yl]ethanamine
    • 5-(Aminoethyl)-4-methyl-2-(trifluoromethyl)thiazole
    • AKOS015842386
    • 2-[4-methyl-2-(trifluoromethyl)-1,3-thiazol-5-yl]ethan-1-amine
    • 2-[4-Methyl-2-(trifluoroMethyl)-1,3-thiazol-5-
    • 1263281-04-4
    • YPJISCIMBMCJNE-UHFFFAOYSA-N
    • 2-(4-Methyl-2-(trifluoromethyl)thiazol-5-yl)ethan-1-amine
    • yl]ethan-1-aMine
    • DB-062471
    • Inchi: 1S/C7H9F3N2S/c1-4-5(2-3-11)13-6(12-4)7(8,9)10/h2-3,11H2,1H3
    • InChI Key: YPJISCIMBMCJNE-UHFFFAOYSA-N
    • SMILES: S1C(C(F)(F)F)=NC(C)=C1CCN

Computed Properties

  • Exact Mass: 210.04385396Da
  • Monoisotopic Mass: 210.04385396Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 67.2Ų
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